![molecular formula C16H16N2O3 B2485367 2-amino-N-(2-(4-methoxyphenyl)-2-oxoethyl)benzamide CAS No. 1286697-14-0](/img/structure/B2485367.png)
2-amino-N-(2-(4-methoxyphenyl)-2-oxoethyl)benzamide
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Description
2-amino-N-(2-(4-methoxyphenyl)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.315. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity:
- Amino-substituted benzamide derivatives, similar to 2-amino-N-(2-(4-methoxyphenyl)-2-oxoethyl)benzamide, demonstrate potential as powerful antioxidants. These compounds act by scavenging free radicals, and their electrochemical oxidation mechanisms provide insight into their free radical scavenging activities. Research on similar compounds, such as N-(4-aminophenyl)-2-hydroxy-4-methoxybenzamide, has explored these properties (Jovanović et al., 2020).
Biological Activities:
- Derivatives of benzamides exhibit antibacterial and antifungal activities. The molecular structure of these compounds, including their planarity and intermolecular interactions, plays a crucial role in their biological activities. Studies on compounds such as 2-[[(E)-(4-methoxyphenyl)methylene]amino]-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have highlighted these properties (Vasu et al., 2005).
Anticonvulsant Properties:
- Ameltolide and its analogues, which are structurally similar to this compound, have shown promise as anticonvulsants. These compounds have been tested in various anticonvulsant models and compared with standard drugs like phenytoin for their efficacy (Lambert et al., 1995).
Gastroprokinetic Activity:
- Research into the gastroprokinetic activity of benzamide derivatives, including those structurally related to this compound, has been conducted. These studies focus on the effects of these compounds on gastric emptying and their interaction with serotonin-4 receptors (Kalo et al., 1995).
Synthesis of Gefitinib:
- The synthesis of Gefitinib, a cancer medication, involves compounds similar to this compound. The synthesis process explores the transformation of these compounds into Gefitinib, showcasing their utility in pharmaceutical manufacturing (Jin et al., 2005).
Properties
IUPAC Name |
2-amino-N-[2-(4-methoxyphenyl)-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-21-12-8-6-11(7-9-12)15(19)10-18-16(20)13-4-2-3-5-14(13)17/h2-9H,10,17H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHWFOCYGBWHOEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CNC(=O)C2=CC=CC=C2N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.